Cas no 90199-67-0 (Ethyl 4-Oxo-5-hexanoic Acid Ester)

Ethyl 4-Oxo-5-hexanoic Acid Ester is a versatile intermediate in organic synthesis, particularly valued for its keto-ester functionality. Its structure, featuring both a ketone and an ester group, makes it a useful precursor for the preparation of heterocyclic compounds, pharmaceuticals, and fine chemicals. The compound exhibits good reactivity in condensation and cyclization reactions, enabling efficient synthesis of complex molecular frameworks. Its stability under standard conditions and compatibility with a range of solvents further enhance its utility in laboratory and industrial applications. The ester group also allows for straightforward derivatization, facilitating tailored modifications for specific synthetic pathways.
Ethyl 4-Oxo-5-hexanoic Acid Ester structure
90199-67-0 structure
Product name:Ethyl 4-Oxo-5-hexanoic Acid Ester
CAS No:90199-67-0
MF:C8H12O3
MW:156.179082870483
CID:798119
PubChem ID:3028615

Ethyl 4-Oxo-5-hexanoic Acid Ester Chemical and Physical Properties

Names and Identifiers

    • 5-Hexenoic acid,4-oxo-, ethyl ester
    • 4-OXO-HEX-5-ENOIC ACID ETHYL ESTER
    • ethyl 4-oxohex-5-enoate
    • NIOSH/MP8225000
    • DTXSID50388663
    • FT-0693331
    • 90199-67-0
    • AKOS006274269
    • MP82250000
    • delta-Methylenelevulinic acid ethyl ester
    • Ethyl 4-oxo-5-hexenoate
    • 5-Hexenoic acid, 4-oxo-, ethyl ester
    • SCHEMBL9308481
    • Ethyl 4-Oxo-5-hexanoic Acid Ester
    • Inchi: InChI=1S/C8H12O3/c1-3-7(9)5-6-8(10)11-4-2/h3H,1,4-6H2,2H3
    • InChI Key: QBYJJLHPKJILPQ-UHFFFAOYSA-N
    • SMILES: CCOC(=O)CCC(=O)C=C

Computed Properties

  • Exact Mass: 156.079
  • Monoisotopic Mass: 156.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Tautomer Count: 2
  • Topological Polar Surface Area: 43.4Ų
  • Surface Charge: 0

Ethyl 4-Oxo-5-hexanoic Acid Ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
E926725-25mg
Ethyl 4-Oxo-5-hexanoic Acid Ester
90199-67-0
25mg
$253.00 2023-05-18
TRC
E926725-250mg
Ethyl 4-Oxo-5-hexanoic Acid Ester
90199-67-0
250mg
$1895.00 2023-05-18
TRC
E926725-100mg
Ethyl 4-Oxo-5-hexanoic Acid Ester
90199-67-0
100mg
$ 800.00 2023-09-07
TRC
E926725-50mg
Ethyl 4-Oxo-5-hexanoic Acid Ester
90199-67-0
50mg
$460.00 2023-05-18

Additional information on Ethyl 4-Oxo-5-hexanoic Acid Ester

Recent Advances in the Study of Ethyl 4-Oxo-5-hexanoic Acid Ester (CAS: 90199-67-0): A Comprehensive Research Brief

Ethyl 4-Oxo-5-hexanoic Acid Ester (CAS: 90199-67-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research due to its versatile applications in organic synthesis and drug development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, highlighting its potential in the design of novel therapeutic agents. This research brief provides an overview of the latest findings, methodologies, and implications associated with this compound, offering valuable insights for researchers and industry professionals.

One of the most notable advancements in the study of Ethyl 4-Oxo-5-hexanoic Acid Ester is its application in the synthesis of γ-keto esters, which are crucial building blocks for the development of pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in facilitating Michael addition reactions, leading to the production of high-value intermediates for anticancer drug candidates. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the synthesized derivatives.

Further research has investigated the compound's potential in enzyme inhibition, particularly in the context of metabolic disorders. A recent preprint on bioRxiv highlighted the inhibitory effects of Ethyl 4-Oxo-5-hexanoic Acid Ester derivatives on key enzymes involved in glycolysis, suggesting a promising avenue for the treatment of diabetes and obesity. The study employed molecular docking simulations and in vitro assays to validate the binding affinity and specificity of these derivatives, providing a foundation for future in vivo studies.

In addition to its pharmaceutical applications, Ethyl 4-Oxo-5-hexanoic Acid Ester has been explored for its role in green chemistry. A 2024 publication in ACS Sustainable Chemistry & Engineering reported the development of a solvent-free synthesis protocol for this compound, emphasizing its environmental benefits and scalability. The researchers achieved a high yield (92%) under mild reaction conditions, showcasing the compound's suitability for sustainable industrial processes.

Despite these advancements, challenges remain in the large-scale production and optimization of Ethyl 4-Oxo-5-hexanoic Acid Ester. Current research is focused on addressing issues related to stereoselectivity and cost-effectiveness, with several groups exploring biocatalytic approaches as a potential solution. Collaborative efforts between academia and industry are expected to drive further innovation in this area, paving the way for broader applications in drug discovery and beyond.

In conclusion, Ethyl 4-Oxo-5-hexanoic Acid Ester (CAS: 90199-67-0) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its multifaceted applications, from drug synthesis to green chemistry, underscore its importance in advancing both scientific knowledge and industrial practices. Future studies will likely delve deeper into its mechanistic insights and translational potential, further solidifying its role in the development of next-generation therapeutics.

Recommend Articles

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.